N-Methyl-N-[(1-methyl-2-indolyl)methyl]acrylamide

• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol
• IUPAC Name: N-methyl-N-[(1-methylindol-2-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C14H16N2O/c1-4-14(17)15(2)10-12-9-11-7-5-6-8-13(11)16(12)3/h4-9H,1,10H2,2-3H3
• InChI Key: BJKWBUXBPNBABT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1CN(C)C(=O)C=C

Description

N-Methyl-N-[(1-methyl-2-indolyl)methyl]acrylamide is a useful research compound. Its molecular formula is C14H16N2O and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 1-methyl-2-(methylaminomethyl)-1H-indole (1.5 g, 8.6 mmole) and Et3N (1.35 mL, 9.6 mmole) in CH2Cl2 (75 mL) at 0° C. was added dropwise acryloyl chloride (0.77 mL, 9.5 mmole) over 5 minutes. After 2 h the reaction was washed with cold H2O, brine, dried (MgSO4) and concentrated under vacuum. The residue was used without further purification.

Synthesis routes and methods II

Procedure details

To a solution of 1-methyl-2-(methylaminomethyl)indole (0.78 g, 4.5 mmole), from Preparation 1, and triethylamine (1.4 mL, 10.0 mmole) in CH2Cl2 (50 mL) at 5° C. was added acryloyl chloride (0.41 mL, 4.95 mmole). After 45 min the reaction solution was poured onto H2O and the layers were separated. The organic phase was dried over Na2SO4 and concentrated to afford the title compound as a yellow oil. This was used directly without further purification.

Synthesis routes and methods III

Procedure details

To a stirred solution of 1-methyl-2-(methylaminomethyl)-1H-indole (1.0 g, 5.7 mmole), from Preparation 1, and Et3N (0.9 mL, 6.4 mmole) in CH2Cl2 (50 mL) at 0° C. was added dropwise acryloyl chloride (0.51 mL, 6 mmole) over 5 minutes. The reaction was stirred at 0° C. for 1 hr, then was poured into ice water. The organic phase was separated, washed with brine, dried (MgSO4), and concentrated to dryness to give the title compound (1.19 g, 91%) as a yellow oil. This was used without further purification: TLC (silica gel, 50% EtOAc/hexanes) Rf=0.31.

Synthesis routes and methods IV

Procedure details

To a solution of 1-methyl-2-methylaminomethyl)indole (0.96 g, 55 mmole), from Preparation 1, and triethylamine (1.54 mL, 11.0 mmole) in CH2Cl2 (50 mL) at 5° C. was added acryloyl chloride (0.48 mL, 6.0 mmole). After 45 min, the reaction solution was poured onto H2O and the layers were separated. The organic phase was dried over Na2SO4 and concentrated to afford the title compound as a yellow oil. This was used directly without further purification.

Synthesis routes and methods V

Procedure details